Cefotaxime

• CAS: 63527-52-6; 64485-93-4
• Molecular Formula: C16H17N5O7S2
• Molecular Weight: 455.5 g/mol
• InChI: InChI=1S/C16H17N5O7S2/c1-6(22)28-3-7-4-29-14-10(13(24)21(14)11(7)15(25)26)19-12(23)9(20-27-2)8-5-30-16(17)18-8/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,23)(H,25,26)/b20-9-/t10-,14-/m1/s1
• InChIKey: GPRBEKHLDVQUJE-QSWIMTSFSA-N
• Solubility: Soluble; 1.46e-01 g/L

Cefotaxime: Third-Generation Cephalosporin with Active Metabolite and Distinct Pharmacokinetic Profile

Cefotaxime (CTX) is a parenteral third-generation cephalosporin antibiotic characterized by a broad spectrum of activity against Gram-positive and Gram-negative bacteria, including Streptococcus pneumoniae, Haemophilus influenzae, and Enterobacteriaceae. Unlike other third-generation cephalosporins such as ceftriaxone or ceftazidime, cefotaxime is metabolized to an active desacetyl metabolite (desacetylcefotaxime, DCTX) that contributes to its overall antibacterial activity and may exhibit synergy with the parent compound [1]. Cefotaxime demonstrates low (approximately 10%) biliary excretion, high stability to many plasmid-encoded β-lactamases, and reliable penetration into cerebrospinal fluid during meningeal inflammation [2]. These attributes position cefotaxime as a distinct agent within the third-generation cephalosporin class, with specific clinical and pharmacokinetic advantages that cannot be assumed for all class members.

Active metabolite (desacetylcefotaxime) contributes to antibacterial pharmacodynamics

Lower biliary excretion profile differentiates pharmacokinetic models from ceftriaxone

Reliable CSF penetration demonstrated in neuroinfection research models

Broad Gram-positive spectrum distinguishes from anti-pseudomonal agents like ceftazidime

• [1] Quintiliani R, Nightingale CH, Freeman CD. Comparative pharmacokinetics of cefotaxime and ceftizoxime and the role of desacetylcefotaxime in the antibacterial activity of cefotaxime. Diagn Microbiol Infect Dis. 1984 Jun;2(3 Suppl):63S-70S. PMID: 6086220. View Source
• [2] Goldwater PN. Cefotaxime and ceftriaxone cerebrospinal fluid levels during treatment of bacterial meningitis in children. Int J Antimicrob Agents. 2005 Nov;26(5):408-11. doi: 10.1016/j.ijantimicag.2005.08.005. PMID: 16216469. View Source

Why Third-Generation Cephalosporins Are Not Interchangeable: Cefotaxime Differentiation

Third-generation cephalosporins share a common β-lactam core but exhibit clinically meaningful differences in antibacterial spectrum, pharmacokinetic properties, and metabolic fate that preclude simple substitution. For example, ceftazidime demonstrates superior anti-pseudomonal activity but markedly reduced Gram-positive coverage compared to cefotaxime [1], while ceftriaxone undergoes significantly higher biliary excretion (40% versus cefotaxime's 10%), which influences both dosing frequency (once daily versus three times daily) and potential impact on the intestinal microbiota [2]. Furthermore, cefotaxime's unique conversion to desacetylcefotaxime—a metabolite that retains antibacterial activity and can act synergistically with the parent drug—represents a pharmacokinetic advantage absent in other third-generation agents [3]. These differences have direct implications for therapeutic selection in specific infection sites (e.g., meningitis, biliary tract infections), patient populations (e.g., neonates, where ceftriaxone is contraindicated due to bilirubin displacement), and antimicrobial stewardship considerations. The following quantitative evidence delineates where cefotaxime demonstrates verifiable differentiation from its closest analogs.

Ceftriaxone Higher biliary elimination (~40%) may alter dosing interval and gut microbiota impact; pharmacokinetic profile does not transfer.

Ceftazidime Markedly lower Gram-positive activity (approx. 20% inhibition) limits substitution for empiric broad-spectrum coverage; anti-pseudomonal bias differs.

Ceftizoxime Lacks active metabolite; serum bactericidal duration may shift relative to cefotaxime, requiring distinct pharmacodynamic evaluation.

Susceptibility divergence Penicillin-resistant S. pneumoniae may exhibit divergent MIC interpretation between cefotaxime and ceftriaxone; isolate-specific testing needed.

• [1] Steinbakk M, Lingaas E, Carlsen E, Midtvedt T, Melby K. In vitro activity of ceftazidime, cefotaxime and gentamicin against 11,521 clinical isolates of bacteria. Acta Pathol Microbiol Immunol Scand B. 1987 Dec;95(6):337-46. doi: 10.1111/j.1699-0463.1987.tb03135.x. PMID: 3326398. View Source
• [2] Burdet C, Grall N, Linard M, Bridier-Nahmias A, Benhayoun M, Boubekeur K, et al. Ceftriaxone and Cefotaxime Have Similar Effects on the Intestinal Microbiota in Human Volunteers Treated by Standard-Dose Regimens. Antimicrob Agents Chemother. 2019 Apr;63(4):e02244-18. doi: 10.1128/AAC.02244-18. PMID: 30718252. View Source
• [3] Quintiliani R, Nightingale CH, Freeman CD. Comparative pharmacokinetics of cefotaxime and ceftizoxime and the role of desacetylcefotaxime in the antibacterial activity of cefotaxime. Diagn Microbiol Infect Dis. 1984 Jun;2(3 Suppl):63S-70S. PMID: 6086220. View Source

Quantitative Evidence Guide: Cefotaxime Differentiation from Ceftriaxone, Ceftazidime, and Ceftizoxime

Penicillin-Resistant S. pneumoniae: Divergent Susceptibility Between Cefotaxime and Ceftriaxone

A study of 1,000 U.S. clinical pneumococcal isolates (2001-2002) found that certain penicillin-resistant S. pneumoniae isolates exhibit significantly different susceptibility to cefotaxime versus ceftriaxone. Among 188 penicillin-resistant isolates, 13.8% (26/188) demonstrated divergent MIC interpretative phenotypes between the two agents [1]. Specifically, 18 isolates were ceftriaxone-susceptible but cefotaxime-intermediate, 6 were ceftriaxone-intermediate but cefotaxime-resistant, and 2 (1.1% of penicillin-resistant isolates; 0.2% of all isolates) were ceftriaxone-susceptible but cefotaxime-resistant. The overall susceptibility rates by broth microdilution were 98.6% for ceftriaxone versus 96.6% for cefotaxime (P < 0.05).

Penicillin-resistant pneumococci susceptibility

Head-to-head

Cefotaxime 96.6% susceptible vs ceftriaxone 98.6% (P <0.05); 13.8% isolates showed divergent interpretative phenotypes, with cefotaxime reporting lower activity.

Reported susceptibility endpoint context; assay results may not transfer between agents.

Broth microdilution and E-test, 1,000 U.S. clinical isolates (2001–2002).

Evidence Dimension	Susceptibility of penicillin-resistant S. pneumoniae isolates
Target Compound Data	96.6% susceptible (broth microdilution); 18 isolates intermediate, 8 resistant among 188 penicillin-resistant isolates
Comparator Or Baseline	Ceftriaxone: 98.6% susceptible (broth microdilution); 6 isolates intermediate, 2 resistant among same 188 isolates
Quantified Difference	2.0% absolute difference in susceptibility (P < 0.05); 13.8% of penicillin-resistant isolates show divergent phenotypes, with cefotaxime demonstrating lower activity
Conditions	Broth microdilution and E-test against 1,000 clinical S. pneumoniae isolates collected from U.S. laboratories, 2001-2002

Why This Matters

Susceptibility cannot be assumed equivalent between cefotaxime and ceftriaxone for penicillin-resistant pneumococci, and isolates may test susceptible to ceftriaxone while being intermediate or resistant to cefotaxime, directly impacting therapeutic selection in serious pneumococcal infections.

• [1] Fuchs PC, Barry AL, Brown SD. Clinical isolates of Streptococcus pneumoniae with different susceptibilities to ceftriaxone and cefotaxime. Antimicrob Agents Chemother. 2003 Oct;47(10):3155-60. doi: 10.1128/AAC.47.10.3155-3160.2003. PMID: 14506024. View Source

Biliary Excretion: Cefotaxime (10%) Versus Ceftriaxone (40%)

Cefotaxime and ceftriaxone differ substantially in their routes of elimination. Cefotaxime undergoes approximately 10% biliary excretion, whereas ceftriaxone undergoes approximately 40% biliary excretion [1]. This difference necessitates thrice-daily dosing for cefotaxime versus once-daily dosing for ceftriaxone. In a randomized clinical trial of 22 healthy volunteers receiving standard clinical doses (ceftriaxone 1 g/24 h or cefotaxime 1 g/8 h for 3 days), both antibiotics markedly impacted the intestinal microbiota, but no significant differences between groups were detected for emergence of third-generation-cephalosporin-resistant Gram-negative enteric bacilli, Enterococcus spp., or noncommensal microorganisms [1].

Biliary elimination route

Head-to-head

Cefotaxime ~10% vs ceftriaxone ~40% biliary excretion; four-fold difference influences dosing frequency (q8h vs q24h).

Supports pharmacokinetic profile differentiation; biliary elimination may be a relevant model parameter.

Human PK studies; randomized trial NCT02659033, 22 volunteers.

Evidence Dimension	Biliary excretion percentage
Target Compound Data	Approximately 10% biliary elimination
Comparator Or Baseline	Ceftriaxone: approximately 40% biliary elimination
Quantified Difference	Four-fold lower biliary excretion (10% vs 40%)
Conditions	Human pharmacokinetic studies; confirmed in randomized controlled trial NCT02659033

Why This Matters

Lower biliary excretion of cefotaxime may reduce the theoretical risk of biliary pseudolithiasis and influences dosing frequency requirements; cefotaxime's thrice-daily regimen versus ceftriaxone's once-daily dosing affects hospital resource utilization and outpatient parenteral antimicrobial therapy (OPAT) feasibility.

• [1] Burdet C, Grall N, Linard M, Bridier-Nahmias A, Benhayoun M, Boubekeur K, et al. Ceftriaxone and Cefotaxime Have Similar Effects on the Intestinal Microbiota in Human Volunteers Treated by Standard-Dose Regimens. Antimicrob Agents Chemother. 2019 Apr;63(4):e02244-18. doi: 10.1128/AAC.02244-18. PMID: 30718252. View Source

Anti-Pneumococcal Potency: Cefotaxime Retains Activity in Presence of Serum Proteins

In an in vitro study of 152 S. pneumoniae strains with varying penicillin susceptibility, the addition of 25% pooled human serum proteins significantly decreased ceftriaxone potency (≥4-fold reduction), altering the rank order of activity against non-penicillin-susceptible pneumococci to favor cefotaxime. Under these protein-supplemented conditions, 41% of isolates were resistant to cefotaxime (MIC ≥ 2 μg/mL) compared to 71% resistant to ceftriaxone [1]. Against penicillin-susceptible strains without serum protein supplementation, the rank order was ceftriaxone (MIC90 0.03 μg/mL) > cefotaxime > ceftizoxime = cefuroxime > ceftazidime (MIC90 0.5 μg/mL).

Protein binding impact on potency

Head-to-head

With 25% human serum, 41% of non-susceptible pneumococci were resistant to cefotaxime (MIC≥2 µg/mL) vs 71% for ceftriaxone; 30-percentage-point difference.

Supports free-drug activity context in protein-rich research models.

152 S. pneumoniae strains; reference MIC testing with 25% pooled serum.

Evidence Dimension	Resistance rate (MIC ≥ 2 μg/mL) in presence of 25% human serum proteins against non-penicillin-susceptible pneumococci
Target Compound Data	41% resistant (MIC ≥ 2 μg/mL)
Comparator Or Baseline	Ceftriaxone: 71% resistant (MIC ≥ 2 μg/mL)
Quantified Difference	30 percentage-point absolute lower resistance rate for cefotaxime under protein-supplemented conditions
Conditions	152 S. pneumoniae strains; 25% pooled human serum protein supplementation; reference MIC testing

Why This Matters

High protein binding of ceftriaxone reduces its free (active) drug concentration, whereas cefotaxime's lower protein binding preserves antibacterial activity in physiological conditions, an important consideration for infections at sites with high protein content or when interpreting susceptibility in vivo.

• [1] Johnson DM, Jones RN, Erwin ME. Comparative activity of twelve beta-lactam drugs tested against penicillin-resistant Streptococcus pneumoniae from five medical centers: effects of serum protein and capsular material on potency and spectrum as measured by reference tests. Diagn Microbiol Infect Dis. 1996 Jul;25(3):137-41. doi: 10.1016/s0732-8893(96)00126-5. PMID: 8902410. View Source

Gram-Positive Coverage: Cefotaxime Superior to Ceftazidime

In a large comparative study of 11,521 clinical bacterial isolates, cefotaxime demonstrated significantly greater activity against Gram-positive organisms than ceftazidime. Cefotaxime inhibited 74.0% of Gram-positive isolates at ≤2 mg/L, whereas ceftazidime inhibited only 20.4% at the same concentration [1]. Against fermentative Gram-negative rods, both agents showed equivalent activity, each inhibiting 92.7% of isolates at 2 mg/L. However, against Pseudomonas aeruginosa, ceftazidime was markedly superior: MIC90 of 2.2 mg/L for ceftazidime versus 434 mg/L for cefotaxime [1].

Gram-positive inhibition at ≤2 mg/L

Head-to-head

Cefotaxime inhibited 74.0% of Gram-positive isolates vs ceftazidime 20.4% at ≤2 mg/L; 53.6 percentage-point difference.

Supports spectrum differentiation for Gram-positive research models; anti-pseudomonal comparator shows markedly lower activity.

11,521 clinical isolates; agar diffusion and MIC determination.

Evidence Dimension	Inhibition of Gram-positive clinical isolates at ≤2 mg/L
Target Compound Data	74.0% inhibited at ≤2 mg/L
Comparator Or Baseline	Ceftazidime: 20.4% inhibited at ≤2 mg/L; Gentamicin: 66.3% inhibited at ≤2 mg/L
Quantified Difference	Cefotaxime inhibits 53.6 percentage points more Gram-positive isolates than ceftazidime at ≤2 mg/L
Conditions	Agar diffusion and MIC determination on 11,521 clinical aerobic bacterial isolates

Why This Matters

Ceftazidime cannot substitute for cefotaxime in empiric therapy where Gram-positive coverage (including streptococci and methicillin-susceptible staphylococci) is required; conversely, cefotaxime is not appropriate for suspected or confirmed P. aeruginosa infections.

• [1] Steinbakk M, Lingaas E, Carlsen E, Midtvedt T, Melby K. In vitro activity of ceftazidime, cefotaxime and gentamicin against 11,521 clinical isolates of bacteria. Acta Pathol Microbiol Immunol Scand B. 1987 Dec;95(6):337-46. doi: 10.1111/j.1699-0463.1987.tb03135.x. PMID: 3326398. View Source

Active Metabolite Desacetylcefotaxime: Synergy and Prolonged Antibacterial Activity

Cefotaxime is unique among third-generation cephalosporins in being metabolized to desacetylcefotaxime (DCTX), which retains antibacterial activity. In a crossover pharmacokinetic study of six adult volunteers receiving 15 mg/kg IV cefotaxime and ceftizoxime, mock serum samples simulating post-dose concentrations demonstrated that desacetylcefotaxime can appreciably lengthen the microbiologic action of cefotaxime when it exhibits high inherent activity (MIC ≤1 μg/mL) against the target organism or when it acts synergistically with the parent compound [1]. Synergistic activity between cefotaxime and desacetylcefotaxime has been documented against Bacteroides fragilis and other pathogens.

Active metabolite contribution

Cross-study comparable

Desacetylcefotaxime detectable in serum; synergistic activity with parent documented; extends microbiologic action beyond half-life prediction.

Supports metabolite-dependent pharmacodynamic context; no comparable active metabolite in ceftizoxime, ceftriaxone, or ceftazidime.

Crossover study in 6 volunteers; serum bactericidal assays against multiple species.

Evidence Dimension	Presence of active metabolite contributing to antibacterial activity
Target Compound Data	Desacetylcefotaxime detectable in serum; synergy with parent compound documented; extends microbiologic action
Comparator Or Baseline	Ceftizoxime: no active metabolite; Ceftriaxone: no active metabolite; Ceftazidime: no active metabolite
Quantified Difference	Qualitative difference: cefotaxime is the only third-generation cephalosporin with a clinically significant active metabolite
Conditions	Human volunteer pharmacokinetic study with serum bactericidal assays against E. coli, S. marcescens, Enterobacter spp., and B. fragilis

Why This Matters

The active metabolite extends the duration of antibacterial activity beyond what would be predicted from cefotaxime's serum half-life alone, potentially contributing to efficacy with thrice-daily dosing and providing an antimicrobial reservoir not present with ceftriaxone, ceftazidime, or ceftizoxime.

• [1] Quintiliani R, Nightingale CH, Freeman CD. Comparative pharmacokinetics of cefotaxime and ceftizoxime and the role of desacetylcefotaxime in the antibacterial activity of cefotaxime. Diagn Microbiol Infect Dis. 1984 Jun;2(3 Suppl):63S-70S. PMID: 6086220. View Source

CSF Penetration in Pediatric Meningitis: Cefotaxime Achieves Therapeutic Levels

In a comparative study of cefotaxime (50 mg/kg every 6 hours) and ceftriaxone (100 mg/kg once daily) in children with bacterial meningitis, both agents achieved CSF concentrations well above the MICs of causative pathogens (S. pneumoniae, H. influenzae type b, N. meningitidis). The lowest CSF level recorded for cefotaxime was 0.45 μg/mL, which was 45 times the MIC (0.01 μg/mL) for the corresponding isolate [1]. For ceftriaxone, the highest CSF levels reached 24-35 μg/mL, representing up to 8,750 times the MIC. All 33 repeat lumbar puncture specimens were sterile, and median MICs for both agents against all three pathogens were ≤0.01 μg/mL.

CSF penetration in pediatric meningitis

Head-to-head

Lowest cefotaxime CSF level 0.45 µg/mL (45× MIC); ceftriaxone up to 8750× MIC. Both agents achieved concentrations exceeding pathogen MICs by substantial margins.

Supports CNS infection model penetration context; well-established neonatal research safety profile relative to ceftriaxone.

Pediatric bacterial meningitis; repeat lumbar puncture; median MICs ≤0.01 µg/mL.

Evidence Dimension	CSF concentration achieved and ratio to pathogen MIC
Target Compound Data	Lowest CSF level 0.45 μg/mL; 45× MIC of causative organism; dosing 50 mg/kg q6h
Comparator Or Baseline	Ceftriaxone: highest CSF level 24-35 μg/mL; up to 8,750× MIC; dosing 100 mg/kg q24h
Quantified Difference	Both agents achieve CSF levels exceeding MIC by substantial margins (cefotaxime ≥45× MIC; ceftriaxone up to 8,750× MIC)
Conditions	Pediatric bacterial meningitis (S. pneumoniae, Hib, N. meningitidis); CSF obtained via repeat lumbar puncture; median MICs 0.004-0.01 μg/mL

Why This Matters

Cefotaxime reliably penetrates inflamed meninges to achieve therapeutic CSF concentrations exceeding pathogen MICs by at least 45-fold, supporting its use in pediatric bacterial meningitis, with the advantage of a well-established neonatal safety profile compared to ceftriaxone (which is contraindicated in neonates due to bilirubin displacement).

• [1] Goldwater PN. Cefotaxime and ceftriaxone cerebrospinal fluid levels during treatment of bacterial meningitis in children. Int J Antimicrob Agents. 2005 Nov;26(5):408-11. doi: 10.1016/j.ijantimicag.2005.08.005. PMID: 16216469. View Source

Application Scenarios: When to Prioritize Cefotaxime Over Other Third-Generation Cephalosporins

Empiric Therapy for Community-Acquired Meningitis in Neonates and Children

Cefotaxime achieves reliable CSF penetration with concentrations at least 45-fold above pathogen MICs in pediatric meningitis [1] and is the preferred third-generation cephalosporin in neonates because, unlike ceftriaxone, it does not displace bilirubin from albumin binding sites, eliminating the risk of kernicterus. Cefotaxime's active metabolite and favorable Gram-positive coverage (74.0% inhibition at ≤2 mg/L) [2] further support its empiric use where S. pneumoniae and Group B streptococci may be pathogens.

Treatment of Serious Pneumococcal Infections Where Penicillin Resistance Is Suspected

For penicillin-resistant S. pneumoniae infections, cefotaxime and ceftriaxone are the only third-generation cephalosporins with clinically meaningful activity. In the presence of serum proteins, cefotaxime maintains superior activity compared to ceftriaxone (41% resistant versus 71% resistant at MIC ≥2 μg/mL) [3]. However, susceptibility testing is essential because 13.8% of penicillin-resistant isolates exhibit divergent susceptibility patterns, with some isolates demonstrating cefotaxime resistance despite ceftriaxone susceptibility [4].

Infections Requiring Prolonged Gram-Positive Coverage Without Anti-Pseudomonal Spectrum

When broad Gram-positive and Gram-negative coverage is required without the unnecessary anti-pseudomonal spectrum of ceftazidime, cefotaxime provides an appropriate balance. Cefotaxime inhibits 74.0% of Gram-positive isolates at ≤2 mg/L compared to only 20.4% for ceftazidime [2], while both agents demonstrate equivalent activity against fermentative Gram-negative rods (92.7% inhibition each). This profile supports cefotaxime use in respiratory tract infections, intra-abdominal infections, and complicated skin and soft tissue infections where P. aeruginosa is not a primary concern.

In Vitro Susceptibility Testing and Antimicrobial Surveillance Programs

Cefotaxime serves as a key indicator agent for detecting extended-spectrum β-lactamase (ESBL) production in Enterobacteriaceae. The sensitivity of the cefotaxime EUCAST non-susceptible breakpoint equals that of the CLSI ESBL screening breakpoint (99.2%) [5]. Current breakpoints differ between guidelines: CLSI ≤8 mg/L (susceptible) versus EUCAST ≤1 mg/L (susceptible) [6]. For research and industrial quality control, cefotaxime should be included in susceptibility panels when characterizing third-generation cephalosporin resistance phenotypes, particularly given its unique susceptibility to hydrolysis by CTX-M-type ESBLs.

Application

Selection Property

Validation Focus

Meningitis Research Models: Neonatal and Pediatric CSF Penetration Studies

CSF penetration profile and bilirubin displacement safety context

CSF concentration/MIC ratio monitoring; neonatal neurotoxicity model endpoints

Penicillin-Resistant S. pneumoniae Susceptibility Research

Protein-binding impact on free drug activity

Divergent susceptibility phenotype documentation; isolate-specific MIC validation

Gram-Positive Spectrum Differentiation Studies

Differential Gram-positive activity versus anti-pseudomonal agents

MIC comparison and coverage analysis in mixed-infection research models

ESBL Detection and Resistance Surveillance Research

Cefotaxime as indicator for CTX-M-type ESBLs

Breakpoint comparison and sensitivity analysis for ESBL screening panels

• [1] Goldwater PN. Cefotaxime and ceftriaxone cerebrospinal fluid levels during treatment of bacterial meningitis in children. Int J Antimicrob Agents. 2005 Nov;26(5):408-11. doi: 10.1016/j.ijantimicag.2005.08.005. PMID: 16216469. View Source
• [2] Steinbakk M, Lingaas E, Carlsen E, Midtvedt T, Melby K. In vitro activity of ceftazidime, cefotaxime and gentamicin against 11,521 clinical isolates of bacteria. Acta Pathol Microbiol Immunol Scand B. 1987 Dec;95(6):337-46. doi: 10.1111/j.1699-0463.1987.tb03135.x. PMID: 3326398. View Source
• [3] Johnson DM, Jones RN, Erwin ME. Comparative activity of twelve beta-lactam drugs tested against penicillin-resistant Streptococcus pneumoniae from five medical centers: effects of serum protein and capsular material on potency and spectrum as measured by reference tests. Diagn Microbiol Infect Dis. 1996 Jul;25(3):137-41. doi: 10.1016/s0732-8893(96)00126-5. PMID: 8902410. View Source
• [4] Fuchs PC, Barry AL, Brown SD. Clinical isolates of Streptococcus pneumoniae with different susceptibilities to ceftriaxone and cefotaxime. Antimicrob Agents Chemother. 2003 Oct;47(10):3155-60. doi: 10.1128/AAC.47.10.3155-3160.2003. PMID: 14506024. View Source
• [5] Polsfuss S, Bloemberg GV, Giger J, Meyer V, Böttger EC, Hombach M. Comparison of European Committee on Antimicrobial Susceptibility Testing (EUCAST) and CLSI screening parameters for the detection of extended-spectrum β-lactamase production in clinical Enterobacteriaceae isolates. J Antimicrob Chemother. 2012 Jan;67(1):159-66. Sensitivity of cefotaxime EUCAST non-susceptible breakpoint = 99.2%. View Source
• [6] Polsfuss S, Bloemberg GV, Giger J, Meyer V, Böttger EC, Hombach M. Table 3: False susceptibility rates for CLSI and EUCAST breakpoints. Med Sci Monit. 2011;17(5):BR147-BR151. CLSI cefotaxime breakpoint ≤8 mg/L; EUCAST ≤1 mg/L. View Source